Cas no 835613-71-3 (Furo[3,2-c]oxepin-4(2H)-one, 2,2-diethyl-3,6,7,8-tetrahydro-)

• Product name: Furo[3,2-c]oxepin-4(2H)-one, 2,2-diethyl-3,6,7,8-tetrahydro-
• CAS No: 835613-71-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 669468
• PubChem ID: 12153553

Furo[3,2-c]oxepin-4(2H)-one, 2,2-diethyl-3,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]oxepin-4(2H)-one, 2,2-diethyl-3,6,7,8-tetrahydro-
• 2,2-diethyl-3,6,7,8-tetrahydrofuro[3,2-c]oxepin-4-one
• DTXSID60478701
• 835613-71-3

• Inchi： InChI=1S/C12H18O3/c1-3-12(4-2)8-9-10(15-12)6-5-7-14-11(9)13/h3-8H2,1-2H3
• InChI Key： RNOUTRPZWIXOHO-UHFFFAOYSA-N
• SMILES： CCC1(CC2=C(O1)CCCOC2=O)CC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 2.4